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Compound of Interest

Compound Name:

3-

(Difluoromethoxy)benzenesulfonyl

chloride

Cat. No.: B1303412 Get Quote

Technical Guide: 3-
(Difluoromethoxy)benzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-
(Difluoromethoxy)benzenesulfonyl chloride, a key intermediate in the synthesis of

agrochemicals and pharmaceuticals. Its utility stems from the presence of the reactive sulfonyl

chloride group and the unique properties conferred by the difluoromethoxy substituent, such as

enhanced lipophilicity and metabolic stability.[1][2]

Core Compound Data
The following table summarizes the key quantitative data for 3-
(Difluoromethoxy)benzenesulfonyl chloride.
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Property Value

Chemical Name 3-(Difluoromethoxy)benzenesulfonyl chloride

Synonyms 3-(Difluoromethoxy)benzene-1-sulfonyl chloride

CAS Number 351003-38-8

Molecular Formula C₇H₅ClF₂O₃S

Molecular Weight 242.63 g/mol [1]

Density 1.509 g/mL at 25 °C

Boiling Point 233-234 °C

Refractive Index n20/D 1.5100

Purity Typically >97%

Chemical Structure
The structure of 3-(Difluoromethoxy)benzenesulfonyl chloride is characterized by a

benzene ring substituted with a difluoromethoxy group at the meta position relative to a sulfonyl

chloride group.

Caption: Chemical structure of 3-(Difluoromethoxy)benzenesulfonyl chloride.

Experimental Protocols & Synthesis
While specific, detailed experimental protocols for the synthesis of 3-
(Difluoromethoxy)benzenesulfonyl chloride are not widely available in the public domain, its

synthesis can be inferred from established methods for preparing analogous benzenesulfonyl

chlorides. A common route involves the chlorosulfonation of a corresponding benzene

derivative.

A plausible synthetic pathway is outlined below:
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Plausible Synthetic Pathway

3-Difluoromethoxyaniline Diazonium_SaltNaNO₂, HCl 3-(Difluoromethoxy)benzenesulfonyl chlorideSO₂, CuCl₂

Click to download full resolution via product page

Caption: A potential synthetic route to the target compound.

A general procedure, adapted from methods for similar transformations, would involve the

following steps:

Diazotization: 3-(Difluoromethoxy)aniline would be treated with sodium nitrite in the presence

of a strong acid, such as hydrochloric acid, at low temperatures (0-5 °C) to form the

corresponding diazonium salt.

Chlorosulfonation: The resulting diazonium salt solution would then be added to a solution of

sulfur dioxide in the presence of a copper(I) chloride catalyst. This step, known as the

Sandmeyer reaction, would introduce the sulfonyl chloride group onto the benzene ring,

yielding the final product.

It is important to note that this is a generalized protocol, and optimization of reaction conditions,

such as temperature, solvent, and stoichiometry, would be necessary to achieve a high yield

and purity of 3-(Difluoromethoxy)benzenesulfonyl chloride.

Applications in Research and Development
3-(Difluoromethoxy)benzenesulfonyl chloride is a valuable building block in medicinal

chemistry and agrochemical research.[1] The sulfonyl chloride moiety is highly reactive towards

nucleophiles such as amines and alcohols, allowing for the straightforward synthesis of

sulfonamides and sulfonate esters, respectively.[1] These functional groups are present in a

wide range of biologically active molecules. The difluoromethoxy group often imparts favorable

properties to the parent molecule, including increased metabolic stability and enhanced

membrane permeability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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